Cas no 56651-57-1 (1-(Isocyanatomethyl)-4-methylbenzene)

• Product Name: 1-(Isocyanatomethyl)-4-methylbenzene
• CAS No: 56651-57-1
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00673060
• CID: 56998
• PubChem ID: 2733388
• Update Time: 2025-07-31

1-(Isocyanatomethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzyl isocyanate
• 1-(isocyanatomethyl)-4-methylbenzene
• 4-Methylbenzyl isocyanide
• p-Methylbenzyl isocyanate
• 4-Methylbenzylisocyanate
• DTXSID00369886
• SCHEMBL436823
• LS-02809
• 1-isocyanatomethyl-4-methyl-benzene
• GEO-01779
• FT-0619070
• 4-methylbenzyl-isocyanate
• 4-Methylbenzyl isocyanate, 97%
• EN300-270980
• A831134
• Benzene, 1-(isocyanatomethyl)-4-methyl-
• AKOS005171698
• BB 0254653
• W-200438
• MFCD00673060
• Benzene, 1-isocyanatomethyl-4-methyl-
• 56651-57-1
• G29000
• DB-052953
• STK504603
• ALBB-007534
• 1-(Isocyanatomethyl)-4-methylbenzene

• MDL： MFCD00673060
• Inchi： 1S/C9H9NO/c1-8-2-4-9(5-3-8)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： KNYDWDHLGFMGCO-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.052 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 55 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.522(lit.)
• PSA: 29.43000
• LogP: 1.83080
• Solubility: Not available
• Vapor Pressure: Not available

1-(Isocyanatomethyl)-4-methylbenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes